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Compound of Interest

Compound Name: 1-lodo-2-methyloct-1-ene

Cat. No.: B15436595

An In-Depth Technical Guide on 1-lodo-2-methyloct-1-ene

For researchers, scientists, and professionals engaged in drug development, a precise
understanding of the fundamental physicochemical properties of novel compounds is
paramount. This document provides a detailed overview of the molecular formula and
molecular weight of 1-lodo-2-methyloct-1-ene, a molecule of interest in synthetic organic
chemistry.

Molecular Composition and Weight

The molecular formula of 1-lodo-2-methyloct-1-ene is derived from its parent structure, 2-
methyloct-1-ene. The parent alkene has a molecular formula of C9H18. The introduction of an
iodine atom at the first position and the removal of a hydrogen atom to accommodate this
substitution results in the molecular formula COH171.

The molecular weight is calculated based on the atomic masses of its constituent elements.
Utilizing the atomic weights of Carbon (12.01 g/mol )[1][2], Hydrogen (1.008 g/mol )[3][4][5],
and lodine (126.90 g/mol )[6][7], the molecular weight of 1-lodo-2-methyloct-1-ene is
determined as follows:

(9 x 12.01) + (17 x 1.008) + (1 x 126.90) = 252.116 g/mol

This quantitative data is summarized in the table below for clarity and ease of comparison.
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Property Value
Molecular Formula C9H17I
Molecular Weight 252.116 g/mol

Experimental Protocols

Determination of Molecular Formula:

The molecular formula of a novel compound like 1-lodo-2-methyloct-1-ene is typically
determined through a combination of high-resolution mass spectrometry (HRMS) and nuclear

magnetic resonance (NMR) spectroscopy.

¢ High-Resolution Mass Spectrometry (HRMS): The compound is introduced into a high-
resolution mass spectrometer. The instrument measures the mass-to-charge ratio (m/z) of
the molecular ion with very high precision. This experimental mass is then compared to the
theoretical masses of potential molecular formulas to find the best match, confirming the

elemental composition.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectra provide
detailed information about the structure of the molecule. The number of signals, their
chemical shifts, integration values, and splitting patterns in the *H NMR spectrum, along with
the number of signals in the 13C NMR spectrum, are used to deduce the connectivity of
atoms and confirm the arrangement of the carbon skeleton and the position of the iodine

atom and the methyl group.
Calculation of Molecular Weight:

The molecular weight is a calculated value based on the established molecular formula and the
standard atomic weights of the elements as provided by the International Union of Pure and
Applied Chemistry (IUPAC).

Visualization of Elemental Contribution to Molecular
Weight
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The following diagram illustrates the logical relationship between the individual atomic weights
of the constituent elements and the final calculated molecular weight of 1-lodo-2-methyloct-1-
ene.

Constituent Elements Molecular Formula: C9H171
lodine (1) > 1xl
Atomic Weight: 126.90 g/mol 126.90 g/mol
Hydrogen (H) > 17 xH Molecular Weight
Atomic Weight: 1.008 g/mol 17.136 g/mol 252.116 g/mol
Carbon (C) > 9xC
Atomic Weight: 12.01 g/mol 108.09 g/mol

Click to download full resolution via product page

Caption: Elemental contribution to the molecular weight of 1-lodo-2-methyloct-1-ene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-lodo-2-methyloct-1-ene molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15436595#1-iodo-2-methyloct-1-ene-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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